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Compound of Interest

Compound Name:
3-Bromo-7-(4-

bromobenzoyl)indole

Cat. No.: B12724446 Get Quote

This document provides a detailed breakdown of the molecular weight for the compound 3-
Bromo-7-(4-bromobenzoyl)indole, intended for researchers, scientists, and professionals in

drug development.

Chemical Identity
Systematic Name: (3-Bromo-1H-indol-7-yl)(4-bromophenyl)methanone

Synonyms: 3-Bromo-7-(4-bromobenzoyl)indole

CAS Number: 1279501-08-4

Molecular Formula: C₁₅H₉Br₂NO[1][2]

Molecular Weight Calculation
The molecular weight is determined from the molecular formula and the standard atomic

weights of the constituent elements as defined by the IUPAC Commission on Isotopic

Abundances and Atomic Weights.

The calculation is based on the following formula:

Molecular Weight = (Number of C atoms × Atomic Weight of C) + (Number of H atoms × Atomic

Weight of H) + (Number of Br atoms × Atomic Weight of Br) + (Number of N atoms × Atomic
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Weight of N) + (Number of O atoms × Atomic Weight of O)

The standard atomic weights for the relevant elements are:

Carbon (C): [12.0096, 12.0116][3]

Hydrogen (H): [1.00784, 1.00811][4][5]

Bromine (Br): [79.901, 79.907][6][7]

Nitrogen (N): [14.00643, 14.00728][8][9]

Oxygen (O): [15.99903, 15.99977][10][11]

For practical laboratory purposes, conventional atomic weights are utilized.

Table 1: Elemental Composition and Molecular Weight Calculation

Element Symbol Count
Conventional
Atomic Weight
( g/mol )

Total
Contribution (
g/mol )

Carbon C 15 12.011 180.165

Hydrogen H 9 1.008 9.072

Bromine Br 2 79.904[12][13] 159.808

Nitrogen N 1 14.007[14] 14.007

Oxygen O 1 15.999[15][16] 15.999

Total 379.051

The calculated molecular weight of 3-Bromo-7-(4-bromobenzoyl)indole is 379.051 g/mol .

This value is consistent with reported molecular weights of 379.05 g/mol from chemical

suppliers.[2][17]

Experimental Protocols and Visualizations
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The determination of a compound's molecular weight is a foundational calculation based on its

chemical formula. As such, detailed experimental protocols for its synthesis or analysis, as well

as signaling pathway diagrams, are not applicable to the scope of this specific technical guide

on molecular weight. Such information would be relevant to the broader context of the

compound's biological activity or synthetic route, which is beyond the purview of this document.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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